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Compound of Interest

Compound Name: Satratoxin H

Cat. No.: B1236176 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount, especially when working with potent mycotoxins like Satratoxin H.

This guide provides essential, immediate safety and logistical information, including operational

and disposal plans, to foster a culture of safety and build deep trust in your laboratory

practices.

Satratoxin H, a trichothecene mycotoxin produced by the fungus Stachybotrys chartarum, is

known for its high toxicity.[1][2] Inhalation, ingestion, or dermal exposure can lead to a range of

adverse health effects.[3] Therefore, stringent adherence to safety protocols is critical.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential for minimizing exposure risk. The following table

summarizes the recommended PPE for handling Satratoxin H.
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PPE Category Minimum Requirement
Recommended for Higher
Concentrations or Powder
Handling

Respiratory Protection
NIOSH-approved N95

respirator

Full-face respirator with P100

cartridges or a Powered Air-

Purifying Respirator (PAPR)[4]

[5]

Hand Protection

Nitrile or neoprene gloves

(double-gloving

recommended)[6]

Chemical-resistant gloves with

extended cuffs

Eye Protection
Safety glasses with side

shields

Chemical splash goggles or a

full-face respirator[7]

Body Protection Lab coat
Disposable coveralls with long

sleeves[4]

Foot Protection Closed-toe shoes
Chemical-resistant shoe

covers or boots[6]

Quantitative Exposure Limits and Toxicity Data

The following table provides key quantitative data for Satratoxin H to inform risk assessments.

Data Point Value Species Route

LD50 1.0 - 1.4 mg/kg Mouse Injection[1][3]

LD50 5.69 mg/kg Mouse In vivo

PAC-1 0.0046 mg/m³ Human Inhalation

PAC-2 0.051 mg/m³ Human Inhalation

PAC-3 0.30 mg/m³ Human Inhalation

PAC (Protective Action Criteria) values represent airborne concentrations below which it is

believed that most individuals could be exposed for up to one hour without experiencing certain
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health effects.

Experimental Protocols: Safe Handling and Disposal
Adherence to a strict, step-by-step protocol is crucial for minimizing risk during experimentation

and disposal.

Workflow for Handling Satratoxin H

Preparation Handling Cleanup & Disposal

Don Appropriate PPE Prepare Work Area in a Fume Hood or BSC Weigh Satratoxin H Dissolve in Appropriate Solvent Perform Experiment Decontaminate Surfaces Dispose of Waste Doff PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of Satratoxin H.

Step-by-Step Handling Procedure:

Preparation:

Don all required PPE as outlined in the table above.

Prepare a designated work area within a certified chemical fume hood or Class II

Biosafety Cabinet (BSC).

Carefully weigh the required amount of Satratoxin H.

Handling:

Dissolve the Satratoxin H in a suitable solvent as required by the experimental protocol.

Satratoxin H is soluble in lower alcohols and polar solvents like ethanol, methanol, and

acetone but insoluble in water.[1]

Conduct the experiment, ensuring all manipulations are performed within the fume hood or

BSC.
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Cleanup and Disposal:

Decontamination: Decontaminate all work surfaces and equipment. Effective

decontamination methods include treatment with solutions such as sodium hypochlorite,

ozone, or hydrogen peroxide.[8] The effectiveness of these methods can vary based on

the concentration and contact time.

Waste Disposal: All contaminated materials, including pipette tips, tubes, gloves, and

disposable lab coats, must be collected in a designated, sealed hazardous waste

container. Disposal must adhere to institutional and local regulations for hazardous

chemical waste.[9][10]

Doffing PPE: Remove PPE in the designated doffing area, being careful to avoid self-

contamination.

Emergency Response Plan

In the event of an exposure or spill, immediate and decisive action is critical.

Spill or Exposure Occurs

Evacuate Immediate Area

Notify Supervisor and EHS

Seek Immediate Medical Attention Decontaminate if Safe to Do So

Secure the Area
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Caption: Emergency response plan for a Satratoxin H incident.

Emergency Procedures:

In case of skin contact: Immediately wash the affected area with soap and water for at least

15 minutes.

In case of eye contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids.

In case of inhalation: Move the individual to fresh air.

In all cases of exposure: Seek immediate medical attention and report the incident to your

supervisor and Environmental Health and Safety (EHS) department.[11]

By implementing these comprehensive safety measures, researchers can confidently and

responsibly handle Satratoxin H, ensuring the integrity of their work and the well-being of all

laboratory personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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